Cas no 101-21-3 (Chlorpropham)

• Product Name: Chlorpropham
• CAS No: 101-21-3
• MF: C₁₀H₁₂ClNO₂
• MW: 213.6608
• MDL: MFCD00037108
• CID: 35132
• Update Time: 2025-10-27

Chlorpropham Chemical and Physical Properties

Names and Identifiers

• isopropyl N-(3-chlorophenyl)carbamate
• Chlorpropham
• isopropyl 3-chlorocarbanilate
• Chlorpropham Solution
• Chlorpropharm
• 1-methylethyl N-(3-chlorophenyl)carbamate
• chlor-IPC
• ChlorprophaM Standard
• Chlorpropharm100µg
• propan-2-yl (3-chlorophenyl)carbamate
• propan-2-yl N-(3-chlorophenyl)carbamate
• N-(3-Chlorophenyl)carbamic Acid Isopropyl Ester
• CIPC
• CICP
• DECCO
• budnip
• ci-ifk
• CI-IPC
• Cl-IFK
• Furloe
• y3
• Y 3
• CHLOROPROPHAM
• Chloro-IPC
• Isopropyl m-chlorocarbanilate
• Chlorprophame
• Taterpex
• Metoxon
• Nexoval
• Preventol
• Preweed
• Elbanil
• isopropyl (3-chlorophenyl)carbamate
• Stopgerme-S
• Sprout Nip
• ChlorIPC
• Spud-Nie
• Spud-Nic
• Chloro-IFK
• Triherbicide CIPC
• Preventol 56
• Prevenol 56
• Liro CIPC
• Mirvale
• Fasco WY-HOE
• Furloe 3 EC
• Keim-stop
• Isopropyl 3-chlorophenylcarbamate
• Isopropyl N-(m-chlorophenyl)carbamate
• Chlor

• MDL： MFCD00037108
• Inchi： 1S/C10H12ClNO2/c1-7(2)14-10(13)12-9-5-3-4-8(11)6-9/h3-7H,1-2H3,(H,12,13)
• InChI Key： CWJSHJJYOPWUGX-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])N([H])C(=O)OC([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 213.05600
• Monoisotopic Mass: 213.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Light brown crystals with a slight special smell.
• Density: 1.18
• Melting Point: 40.0 to 43.0 deg-C
• Boiling Point: 247 ºC
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: nD20 1.5388
• Water Partition Coefficient: 0.009 g/100 ml very poor
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases, strong oxidizing agents.
• PSA: 38.33000
• LogP: 3.36990
• Solubility: Insoluble in water.
• Merck: 2187
• Decomposition: 247 ºC
• Color/Form: 100 μg/mL in acetonitrile
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Chlorpropham Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H351,H373,H411
• Warning Statement： P273,P281
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 22-51/53
• Safety Instruction： S61; S36/37; S26
• RTECS：FD8050000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R22
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 orally in rats: 1.2 g/kg (Boyd, Carsky)
• Storage Condition：2-8°C
• Packing Group：I; II; III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Chlorpropham

Chlorpropham (CAS No. 101-21-3): A Comprehensive Guide to Its Uses, Benefits, and Safety

Chlorpropham, also known by its CAS No. 101-21-3, is a widely recognized compound in the agricultural and industrial sectors. This chemical, often referred to as CIPC (Isopropyl 3-chlorocarbanilate), is primarily used as a sprout suppressant for potatoes during storage. Its ability to inhibit sprouting ensures that potatoes remain fresh for extended periods, reducing food waste and maintaining quality. With the growing global focus on sustainable agriculture and food preservation, Chlorpropham has gained significant attention for its role in optimizing crop storage.

One of the most frequently asked questions about Chlorpropham is, "How does Chlorpropham work?" The compound functions by disrupting the cell division process in potatoes, effectively preventing sprout formation. This mechanism is particularly valuable for farmers and distributors who need to store potatoes for months without compromising quality. Additionally, Chlorpropham is often compared to other sprout inhibitors, such as maleic hydrazide, sparking debates about efficacy and environmental impact. Recent studies have explored its degradation pathways and residue levels, addressing concerns about its long-term effects on food safety.

Another hot topic surrounding Chlorpropham is its regulatory status. In recent years, the European Union has reevaluated its approval for use, leading to discussions about alternatives and organic sprout control methods. This has prompted researchers to investigate natural alternatives like essential oils and plant extracts. Despite these debates, Chlorpropham remains a staple in many regions due to its cost-effectiveness and proven results. Farmers often search for "Chlorpropham application rates" or "best practices for Chlorpropham use" to ensure optimal results while adhering to safety guidelines.

Beyond agriculture, Chlorpropham has niche applications in industrial settings, such as a herbicide for non-food crops. Its selective action makes it useful for controlling weeds in certain environments, though this use is less common than its role in potato storage. The compound's chemical stability and low volatility contribute to its versatility, but users must follow proper handling procedures to minimize risks. Searches for "Chlorpropham safety data sheet" or "Chlorpropham environmental impact" reflect the growing emphasis on responsible chemical use.

In conclusion, Chlorpropham (CAS No. 101-21-3) is a multifaceted compound with significant agricultural and industrial value. As the world grapples with challenges like food security and sustainable farming, understanding its benefits and limitations becomes increasingly important. Whether you're a farmer, researcher, or industry professional, staying informed about Chlorpropham and its evolving role in modern agriculture is essential for making informed decisions.